![molecular formula C19H31N3O4 B6220909 tert-butyl N-[(tert-butoxy)carbonyl]-N-[(1-cyclopentyl-1H-pyrazol-3-yl)methyl]carbamate CAS No. 2763751-14-8](/img/no-structure.png)
tert-butyl N-[(tert-butoxy)carbonyl]-N-[(1-cyclopentyl-1H-pyrazol-3-yl)methyl]carbamate
Description
Tert-butyl N-[(tert-butoxy)carbonyl]-N-[(1-cyclopentyl-1H-pyrazol-3-yl)methyl]carbamate is a useful research compound. Its molecular formula is C19H31N3O4 and its molecular weight is 365.5. The purity is usually 95.
BenchChem offers high-quality tert-butyl N-[(tert-butoxy)carbonyl]-N-[(1-cyclopentyl-1H-pyrazol-3-yl)methyl]carbamate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about tert-butyl N-[(tert-butoxy)carbonyl]-N-[(1-cyclopentyl-1H-pyrazol-3-yl)methyl]carbamate including the price, delivery time, and more detailed information at info@benchchem.com.
Detailed Synthesis Method
Design of the Synthesis Pathway
The synthesis pathway for tert-butyl N-[(tert-butoxy)carbonyl]-N-[(1-cyclopentyl-1H-pyrazol-3-yl)methyl]carbamate involves the protection of the amine group of 1-cyclopentyl-1H-pyrazole-3-carboxylic acid followed by coupling with tert-butyl N-(tert-butoxycarbonyl)glycinate. The resulting intermediate is then deprotected and coupled with tert-butyl N-(1-cyclopentyl-1H-pyrazol-3-yl)methylcarbamate to obtain the final product.
Starting Materials
1-cyclopentyl-1H-pyrazole-3-carboxylic acid, tert-butyl N-(tert-butoxycarbonyl)glycinate, tert-butyl N-(1-cyclopentyl-1H-pyrazol-3-yl)methylcarbamate, N,N-diisopropylethylamine (DIPEA), N,N-dimethylformamide (DMF), ethyl acetate, dichloromethane, triethylamine, hydrochloric acid, sodium bicarbonate, sodium chloride, magnesium sulfate, sodium sulfate, activated carbon
Reaction
Protection of 1-cyclopentyl-1H-pyrazole-3-carboxylic acid with tert-butyldimethylsilyl chloride in DMF with DIPEA as a base, Coupling of the protected acid with tert-butyl N-(tert-butoxycarbonyl)glycinate in DMF with DIPEA as a base, Deprotection of the resulting intermediate with hydrochloric acid in ethyl acetate, Coupling of the deprotected intermediate with tert-butyl N-(1-cyclopentyl-1H-pyrazol-3-yl)methylcarbamate in DMF with triethylamine as a base, Workup of the reaction mixture with dichloromethane and water, Washing of the organic layer with saturated sodium bicarbonate solution and brine, Drying of the organic layer with magnesium sulfate and sodium sulfate, Filtration and evaporation of the solvent, Purification of the crude product by column chromatography on silica gel using a mixture of dichloromethane and ethyl acetate as eluent, Recrystallization of the purified product from ethyl acetate, Drying of the final product under vacuum over activated carbon
properties
CAS RN |
2763751-14-8 |
|---|---|
Product Name |
tert-butyl N-[(tert-butoxy)carbonyl]-N-[(1-cyclopentyl-1H-pyrazol-3-yl)methyl]carbamate |
Molecular Formula |
C19H31N3O4 |
Molecular Weight |
365.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
